3-Amino-4-[(dimethylamino)methyl]benzamide

• IUPAC Name: 3-amino-4-[(dimethylamino)methyl]benzamide
• InChI: InChI=1S/C10H15N3O/c1-13(2)6-8-4-3-7(10(12)14)5-9(8)11/h3-5H,6,11H2,1-2H3,(H2,12,14)
• InChI Key: UGHUFQTXEZGDKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=C(C=C1)C(=O)N)N
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol

Description

“3-Amino-4-[(dimethylamino)methyl]benzamide” is a chemical compound with a molecular weight of 193.25. It is also known by its IUPAC name, this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H15N3O/c1-13(2)6-8-4-3-7(10(12)14)5-9(8)11/h3-5H,6,11H2,1-2H3,(H2,12,14). This code represents the molecular structure of the compound.

Scientific Research Applications

Antibacterial and Antifungal Activities

The research on thiophene-3-carboxamide derivatives, including those structurally related to 3-Amino-4-[(dimethylamino)methyl]benzamide, has shown antibacterial and antifungal properties. These compounds, such as 2-([(1Z)-[4-(dimethylamino)phenyl]methylene]amino)-4,5-dimethyl-N-(2-methylphenyl)thiophene-3-carboxamide, exhibit biological activity against various microbial strains due to their chemical structure. The presence of a dimethylamino group, similar to the one found in this compound, contributes to their antimicrobial efficacy (Vasu et al., 2003).

Anticancer Activity

A novel heterocycle incorporating a similar dimethylamino group, 3-cyano 6,9-dimethyl 4-imino 2-methylthio 4H pyrimido [2,1-b] [1,3] benzothiazole, demonstrated significant in-vitro anticancer activity against various human cancer cell lines. This highlights the potential of compounds like this compound in cancer research, where their chemical structure could be utilized to target specific cancer cells and inhibit their growth (Waghmare et al., 2013).

Synthesis of N-Substituted Derivatives

The versatility of compounds structurally related to this compound is also evident in their use as intermediates for the synthesis of various N-substituted derivatives. These derivatives have potential applications in pharmaceuticals, showcasing the importance of such compounds in the development of new drugs and treatments (Pirc et al., 2005).

Antimicrobial Activity of Sulfonamide Derivatives

Compounds incorporating the dimethylamino group, similar to this compound, have been used to synthesize sulfonamide derivatives with notable antimicrobial activity. This research area explores the potential of such compounds in developing new antimicrobial agents capable of combating resistant microbial strains (Ghorab et al., 2017).

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds containing the indole nucleus, which is similar to the structure of 3-amino-4-[(dimethylamino)methyl]benzamide, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities.

Mode of Action

Similar compounds have been found to interact with their targets, leading to changes in cellular processes . The interaction often involves binding to the target receptor, which triggers a cascade of biochemical reactions within the cell.

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, have been found to impact a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect multiple biochemical pathways, leading to diverse downstream effects.

Result of Action

Based on the known effects of similar compounds, it can be inferred that the compound may have a broad spectrum of biological activities .